Cas no 2287262-31-9 (3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid)

• Product Name: 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• CAS No: 2287262-31-9
• MF: C₂₆H₂₄BrNO₄
• MW: 494.377066612244
• CID: 6598045
• PubChem ID: 165978949
• Update Time: 2025-05-21

3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• EN300-6737703
• 2287262-31-9

• Inchi： 1S/C26H24BrNO4/c1-2-18(16-8-7-9-17(27)14-16)24(25(29)30)28-26(31)32-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,18,23-24H,2,15H2,1H3,(H,28,31)(H,29,30)
• InChI Key： GQGIFEUHVRFBJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.08887g/mol
• Monoisotopic Mass: 493.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid

Research Brief on 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid (CAS: 2287262-31-9)

In recent years, the compound 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid (CAS: 2287262-31-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of both a bromophenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile intermediate in peptide synthesis and other chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key building block in the preparation of more complex molecules. For instance, researchers have utilized 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid in the solid-phase peptide synthesis (SPPS) of bioactive peptides, where the Fmoc group serves as a temporary protecting group for the amino functionality. The bromophenyl moiety, on the other hand, offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

One of the notable advancements in the application of this compound is its incorporation into the design of protease inhibitors. Proteases play critical roles in various physiological and pathological processes, making them attractive targets for drug development. The structural flexibility of 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid allows for the fine-tuning of inhibitor specificity and potency. Recent in vitro studies have demonstrated its efficacy in inhibiting specific proteases involved in cancer progression and viral infections, paving the way for further preclinical evaluations.

In addition to its utility in peptide synthesis and protease inhibition, this compound has also been investigated for its potential in targeted drug delivery systems. The bromophenyl group can be conjugated with various targeting ligands, such as antibodies or small molecules, to enhance the specificity of drug delivery to diseased tissues. This approach has shown promise in reducing off-target effects and improving therapeutic outcomes in animal models of cancer and inflammatory diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing more efficient purification techniques. Advances in continuous flow chemistry and green chemistry principles have been particularly impactful in addressing these challenges.

Looking ahead, the continued exploration of this compound and its derivatives is expected to yield new insights into its therapeutic potential. Future research directions may include the development of novel analogs with enhanced bioavailability and stability, as well as the exploration of its applications in other areas of chemical biology, such as protein engineering and biocatalysis. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically relevant therapies.

In conclusion, 3-(3-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid (CAS: 2287262-31-9) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications ranging from peptide synthesis to drug discovery. Its unique structural features and functional versatility make it a promising candidate for further research and development. As the field continues to evolve, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.